Cas no 66946-49-4 (Bis(trimethylenedithio)tetrathiafulvalene)

• Product Name: Bis(trimethylenedithio)tetrathiafulvalene
• CAS No: 66946-49-4
• MF: C₁₂H₁₂S₈
• MW: 412.7437
• CID: 964980
• PubChem ID: 87564180
• Update Time: 2024-10-28

Bis(trimethylenedithio)tetrathiafulvalene Chemical and Physical Properties

Names and Identifiers

• bis(trimethylenedithio)tetrathiafulvalene
• 2-(6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepin-2-ylidene)-6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepine
• BIS(TRIMETHYLENEDITHIO)TETRATHIAFULVALENE [ORGANIC ELECTRONIC MATERIAL]
• BPDT-TTF
• Bis(1,3-propylenedithio)tetrathiafulvalene
• LSZPCLOYNFOXST-UHFFFAOYSA-N
• 6,6',7,7'-tetrahydro-5H,5'H-2,2'-bi[1,3]dithiolo[4,5-b][1,4]dithiepinylidene
• SCHEMBL6024596
• MFCD00060080
• B1244
• 2-{5H,6H,7H-[1,3]DITHIOLO[4,5-B][1,4]DITHIEPIN-2-YLIDENE}-5H,6H,7H-[1,3]DITHIOLO[4,5-B][1,4]DITHIEPINE
• 66946-49-4
• DTXSID40348291
• CS-0373754
• bis-(Trimethylenedithio)tetrathiafulvalene
• D88772
• Bis(trimethylenedithio)tetrathiafulvalene [Organic Electronic Material],
• Bis(trimethylenedithio)tetrathiafulvalene

• MDL： MFCD00060080
• Inchi： 1S/C12H12S8/c1-3-13-7-8(14-4-1)18-11(17-7)12-19-9-10(20-12)16-6-2-5-15-9/h1-6H2
• InChI Key： LSZPCLOYNFOXST-UHFFFAOYSA-N
• SMILES： S1C2=C(S/C(=C3/SC4=C(S/3)SC([H])([H])C([H])([H])C([H])([H])S4)/S2)SC([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 411.87000
• Monoisotopic Mass: 411.8704698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 202

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.7
• Melting Point: 250°C(lit.)
• Boiling Point: 519.2°C at 760 mmHg
• Flash Point: 278.4°C
• Refractive Index: 1.889
• PSA: 202.40000
• LogP: 7.06640
• Solubility: Not determined